2-Ethyl-5-((4-methylpiperazin-1-yl)(4-(trifluoromethyl)phenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 2-ethyl-5-[(4-methylpiperazin-1-yl)-[4-(trifluoromethyl)phenyl]methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C19H22F3N5OS/c1-3-14-23-18-27(24-14)17(28)16(29-18)15(26-10-8-25(2)9-11-26)12-4-6-13(7-5-12)19(20,21)22/h4-7,15,28H,3,8-11H2,1-2H3
• InChI Key: URIAFPUFFYHGIF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=C(SC2=N1)C(C3=CC=C(C=C3)C(F)(F)F)N4CCN(CC4)C)O
• Molecular Formula: C19H22F3N5OS
• Molecular Weight: 425.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple rings and functional groups. The exact structure would need to be determined using techniques such as X-ray crystallography or NMR spectroscopy.

Scientific Research Applications

Microwave-assisted Synthesis and Biological Activity

A study by Başoğlu et al. (2013) explored microwave-assisted synthesis of hybrid molecules containing thiazolo[3,2-b][1,2,4]triazole derivatives, revealing their antimicrobial, antilipase, and antiurease activities. This research underscores the compound's potential in creating novel antimicrobial agents with specific enzyme inhibition capabilities (Başoğlu et al., 2013).

Antimicrobial Agents Synthesis

Patel et al. (2012) synthesized thiazolidinone derivatives incorporating the thiazolo[3,2-b][1,2,4]triazole moiety, evaluating their antimicrobial effectiveness against various bacterial and fungal strains. The findings suggest the compound's utility in developing new antimicrobial therapies (Patel et al., 2012).

Anti-Inflammatory and Oxidative Stress Studies

Tozkoparan et al. (1999) and Aktay et al. (2005) synthesized thiazolo[3,2-b]-1,2,4-triazole derivatives and investigated their anti-inflammatory activities and effects on ethanol-induced oxidative stress. These studies highlight the compound's potential in treating inflammatory conditions and protecting against oxidative damage (Tozkoparan et al., 1999); (Aktay et al., 2005).

Tuberculostatic Activity

Foks et al. (2004) synthesized derivatives containing the phenylpiperazine moiety linked to a triazole or oxadiazole ring, showing promising tuberculostatic activity. This study indicates the compound's applicability in tuberculosis treatment strategies (Foks et al., 2004).

Discovery of Multikinase Inhibitors

El-Damasy et al. (2016) identified KST016366, a new benzothiazole derivative with potent multikinase inhibitory activity, showcasing broad-spectrum antiproliferative activity against various cancer cell lines. This discovery emphasizes the compound's potential in cancer therapy (El-Damasy et al., 2016).